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Compound of Interest

Compound Name: 4-(3-bromophenyl)benzoic Acid

Cat. No.: B1335875 Get Quote

An In-depth Technical Guide to 4-(3-bromophenyl)benzoic acid: Properties, Synthesis, and

Applications in Research

Introduction
4-(3-bromophenyl)benzoic acid is a substituted biphenyl carboxylic acid. Biphenyl scaffolds

are of significant interest in medicinal chemistry due to their structural resemblance to

endogenous molecules, allowing them to interact with a variety of biological targets. The

presence of the bromine atom and the carboxylic acid group provides opportunities for further

chemical modifications, making it a potentially valuable building block in the synthesis of more

complex molecules for drug discovery and materials science. This guide provides a

comprehensive overview of the available technical information for 4-(3-bromophenyl)benzoic
acid, including its chemical and physical properties, safety information, and a detailed

experimental protocol for its synthesis.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 4-(3-bromophenyl)benzoic acid is

provided in the table below.
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Property Value

CAS Number 70322-82-4

Molecular Formula C₁₃H₉BrO₂

Molecular Weight 277.11 g/mol

Appearance White to off-white powder

Melting Point 228-230 °C

Boiling Point 418.1±28.0 °C at 760 mmHg

Density 1.51±0.1 g/cm³

pKa 4.03±0.10

Safety and Handling
The following table summarizes the available safety information for 4-(3-
bromophenyl)benzoic acid. Users should always consult the latest Safety Data Sheet (SDS)

from their supplier before handling this chemical.

Hazard Statement

Hazard Statements

H302: Harmful if swallowed. H315: Causes skin

irritation. H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray. P280: Wear

protective gloves/ eye protection/ face

protection. P301+P312: IF SWALLOWED: Call

a POISON CENTER or doctor/ physician if you

feel unwell. P302+P352: IF ON SKIN: Wash

with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.
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Experimental Protocols
Synthesis of 4-(3-bromophenyl)benzoic acid via Suzuki
Coupling
A common method for the synthesis of biphenyl compounds is the Suzuki coupling reaction.

The following is a representative protocol for the synthesis of 4-(3-bromophenyl)benzoic acid.

Materials:

3-Bromophenylboronic acid

Methyl 4-bromobenzoate

Palladium(II) acetate (Pd(OAc)₂)

Triphenylphosphine (PPh₃)

Potassium carbonate (K₂CO₃)

Toluene

Methanol

Water

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl)

Ethyl acetate

Magnesium sulfate (MgSO₄)

Procedure:

Coupling Reaction: In a round-bottom flask, dissolve 3-bromophenylboronic acid (1.2

equivalents) and methyl 4-bromobenzoate (1.0 equivalent) in a mixture of toluene and water

(4:1 v/v).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1335875?utm_src=pdf-body
https://www.benchchem.com/product/b1335875?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1335875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add potassium carbonate (2.0 equivalents), palladium(II) acetate (0.02 equivalents), and

triphenylphosphine (0.08 equivalents) to the flask.

Heat the mixture to reflux (approximately 80-90 °C) and stir vigorously for 12-24 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Separate the

organic layer and wash it with water and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude methyl 4-(3-bromophenyl)benzoate.

Purification of the Ester: Purify the crude ester by column chromatography on silica gel using

a mixture of hexane and ethyl acetate as the eluent.

Hydrolysis: Dissolve the purified methyl 4-(3-bromophenyl)benzoate in a mixture of methanol

and water. Add sodium hydroxide (2-3 equivalents) and heat the mixture to reflux for 4-6

hours.

Acidification: After hydrolysis is complete, cool the reaction mixture and remove the methanol

under reduced pressure. Dilute the remaining aqueous solution with water and acidify with

1M hydrochloric acid until a precipitate forms (pH ~2-3).

Isolation and Purification of the Acid: Collect the precipitate by vacuum filtration, wash with

cold water, and dry to afford 4-(3-bromophenyl)benzoic acid as a solid. The product can be

further purified by recrystallization from a suitable solvent such as ethanol or a mixture of

ethanol and water.

Applications in Research and Drug Development
While specific biological activities for 4-(3-bromophenyl)benzoic acid are not extensively

documented in publicly available literature, its structural motifs are present in molecules with

known pharmacological activities. Benzoic acid and its derivatives are known to possess a wide

range of biological properties, including antimicrobial, anti-inflammatory, and anticancer effects.

[1][2] The biphenyl structure is a key feature in many approved drugs, acting as a versatile

scaffold that can be tailored to interact with various biological targets.
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The bromine atom on the phenyl ring serves as a useful handle for further functionalization

through cross-coupling reactions, allowing for the synthesis of a library of derivatives for

structure-activity relationship (SAR) studies in drug discovery programs.

Logical Workflow for Synthesis
The synthesis of 4-(3-bromophenyl)benzoic acid can be visualized as a two-step process,

starting from commercially available starting materials, followed by purification.

Suzuki Coupling

Hydrolysis
Purification

3-Bromophenylboronic acid +
Methyl 4-bromobenzoate

Pd(OAc)2, PPh3, K2CO3
Toluene/Water, Reflux

Reactants
Methyl 4-(3-bromophenyl)benzoate

Forms

NaOH
Methanol/Water, Reflux Column Chromatography

(Ester)
Recrystallization (Acid)

HCl (aq) 4-(3-bromophenyl)benzoic acid

Click to download full resolution via product page

Caption: Synthetic workflow for 4-(3-bromophenyl)benzoic acid.

Disclaimer: The information provided in this document is for research and development

purposes only. All procedures should be carried out by qualified individuals in a well-equipped

laboratory, following all appropriate safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 4-(3-
bromophenyl)benzoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1335875#4-3-bromophenyl-benzoic-acid-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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